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Compound of Interest

1-(Difluoromethoxy)-3-
Compound Name: ,
nitrobenzene

cat. No.: B1333252

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the safety information for 1-(Difluoromethoxy)-3-
nitrobenzene (CAS No: 22236-07-3), a compound often utilized in research and development
settings.[1][2] The information is compiled from various Safety Data Sheets (SDS) and
chemical databases. A significant portion of the toxicological assessment is inferred from the
known profile of nitrobenzene, as specific comprehensive studies on this substituted compound
are not widely available.[1][3]

Chemical and Physical Properties

A summary of the key physical and chemical identifiers for 1-(Difluoromethoxy)-3-
nitrobenzene is presented below. This data is essential for proper handling, storage, and
experimental design.
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Property Value Source
CAS Number 22236-07-3 [11[2][4]
Molecular Formula C7HsF2NOs [41[5]
Molecular Weight 189.12 g/mol [41[5]
3-
(Difluoromethoxy)nitrobenzene
Synonyms ] [2][4][5]
, alpha,alpha-Difluoro-3-
nitroanisole
Physical State Liquid [2]
Boiling Point 240-242 °C [2][5]
Density 1.391 g/cm3 [2][5]
Flash Point >110 °C (>230 °F) [5]
Store at room temperature in a
Storage [1][4]

cool, dry, well-ventilated place.

Hazard Identification and GHS Classification

1-(Difluoromethoxy)-3-nitrobenzene is classified as a hazardous substance. The Globally
Harmonized System (GHS) classification provides a universal standard for understanding its
primary dangers.
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GHS Classification

Details

Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed.[1][3] H315: Causes
skin irritation.[1][2][3] H319: Causes serious eye
irritation.[1][2][3] H335: May cause respiratory
irritation.[1][2][3]

Precautionary Statements

P261: Avoid breathing mist/vapours/spray.[2][4]
P264: Wash skin thoroughly after handling.[2][6]
P270: Do not eat, drink or smoke when using
this product.[6] P271: Use only outdoors or in a
well-ventilated area.[2][4] P280: Wear protective
gloves/protective clothing/eye protection/face
protection.[1][2] P301+P312: IF SWALLOWED:
Call a POISON CENTER/doctor if you feel
unwell. P302+P352: IF ON SKIN: Wash with
plenty of soap and water.[4] P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing.[1][4]
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[3] P403+P233: Store in a
well-ventilated place. Keep container tightly
closed.[2] P405: Store locked up.[2][4] P501.:
Dispose of contents/container to an approved

waste disposal plant.[2]

Experimental Protocols and Workflows

Given the limited specific experimental data, this section outlines standardized workflows for

safe handling and emergency response based on the compound's classification.

Proper handling from receipt to disposal is critical to minimize exposure risk. The following

workflow should be adopted as a standard laboratory protocol.
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Receive Chemical

Preparation

Review SDS and
Conduct Risk Assessment

:

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

HanLIing

Work in a Certified
Chemical Fume Hood

:

Ground Equipment to Prevent
Static Discharge

:

Keep Container
Tightly Closed

Storage %Disposal

Store in a Cool, Dry,
Well-Ventilated Area

:

Segregate from
Strong Oxidizing Agents

:

Dispose of Waste via
Licensed Disposal Company

:

Procedure Complete
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Spill Occurs

Major Spill

Evacuate Area Immediately

& Move Upwind Minor

Minor Spill
Alert Emergency Services Ensure Adequate Ventilation
& Fire Brigade & Wear Full PPE
Prevent Entry into Drains Absorb with Inert Material
and Waterways (Sand, Vermiculite)
Contain Spill with Sand/Earth Collect into a Labeled,
if Safe to Do So Sealed Container for Disposal

/

Area Decontaminated
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Safety Guide on 1-
(Difluoromethoxy)-3-nitrobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1333252#1-difluoromethoxy-3-nitrobenzene-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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